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Compound of Interest

Compound Name: (R)-Methotrexate-d3

Cat. No.: B1148294

(R)-Methotrexate-d3 is a stable, isotopically labeled form of the (R)-enantiomer of
Methotrexate, a potent antifolate agent. This guide provides an in-depth overview of its
chemical structure, properties, and applications, particularly its use as an internal standard in
advanced bioanalytical techniques. It is intended for researchers, scientists, and professionals
in drug development and pharmacology.

Chemical Structure and Properties

(R)-Methotrexate-d3 is structurally analogous to the pharmacologically active (S)-
Methotrexate, with two key distinctions: the stereochemistry at the chiral carbon of the
glutamate moiety is in the (R) configuration, and the three hydrogen atoms of the N-methyl
group are replaced with deuterium. This isotopic labeling provides a distinct mass signature,
making it an ideal internal standard for mass spectrometry-based quantification of
Methotrexate.[1][2][3]

The chemical and physical properties are summarized below.
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Property Value Reference(s)

N-[4-[[(2,4-diamino-6-
teridinyl)methyllmethyl-d3-

Formal Name P ) Y Yl Y ) [3]
amino]benzoyl]-D-glutamic
acid
(R)-MTX-d3, Amethopterin-d3

Synonyms ] [3][4]
(R-isomer)
Not explicitly available for (R)-

CAS Number isomer; 432545-63-6 for (S)- 31516171
isomer

Molecular Formula C20H19D3NsOs [3161[7]

Molecular Weight 457.5 g/mol [31[6][8]1[9]
Orange or Yellow-Orange

Appearance [6][10]

Crystalline Solid

Purity (Isotopic)

>99% deuterated forms (di-ds)

[3]

Storage Temperature

4°C

[3]

> 2 years (at recommended

Stability (3]
storage)
DMF: 14 mg/mL; DMSO: 3

Solubility mg/mL; PBS (pH 7.2): 1 [3]

mg/mL

Mechanism of Action: Folate Pathway Inhibition

Like its non-deuterated counterpart, the primary mechanism of action for Methotrexate is the
competitive inhibition of the enzyme dihydrofolate reductase (DHFR).[11][12][13] DHFR is a
critical enzyme in the folate metabolic pathway, responsible for converting dihydrofolate (DHF)

into its biologically active form, tetrahydrofolate (THF).[11][14] THF is an essential cofactor for

the synthesis of thymidylate and purine nucleotides, which are the fundamental building blocks

of DNA and RNA.[13]
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By blocking DHFR, Methotrexate depletes the intracellular pool of THF, which in turn inhibits
DNA synthesis, repair, and cellular replication.[11][12][13] This disruption of cell proliferation is
the basis for its use as an anticancer and immunosuppressive agent.[10][13][15] The (R)-
isomer is significantly less biologically active than the therapeutic (S)-isomer, but it retains the
same fundamental chemical properties necessary for use as an analytical standard.

D (DHF)

Methotrexate (MTX)

Nucleotide Synthesis

Thymidylate Synthase

dTMP DNA Synthesis & Repair

Folate Metabolism and Methotrexate Inhibition Pathway

Click to download full resolution via product page

Folate metabolism pathway showing inhibition by Methotrexate.

Application in Bioanalytical Research

The primary application of (R)-Methotrexate-d3 is as an internal standard (IS) for the
quantitative analysis of Methotrexate in biological matrices (e.g., plasma, serum) by liquid
chromatography-tandem mass spectrometry (LC-MS/MS).[1][2][16]

Advantages of using a stable isotope-labeled internal standard:

o Co-elution: The IS behaves nearly identically to the analyte during sample extraction and
chromatographic separation, correcting for matrix effects and variability.[16]

¢ Mass Differentiation: The deuterium labeling provides a mass shift (typically +3 Da), allowing
the mass spectrometer to distinguish it from the unlabeled analyte while maintaining similar
ionization efficiency.[1]
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e Accuracy and Precision: Its use significantly improves the accuracy, precision, and
reproducibility of quantitative assays, which is critical for therapeutic drug monitoring (TDM)
and pharmacokinetic (PK) studies.[17][18]

Using the (R)-isomer specifically can be advantageous as it is biologically less active,
minimizing any potential interference with cellular processes in in vitro or in vivo experimental
systems where the sample might be used for further biological assays.

Experimental Protocol: Quantification of
Methotrexate in Human Plasma by UPLC-MS/MS

This section outlines a representative protocol for the determination of Methotrexate in plasma
samples, employing (R)-Methotrexate-d3 as an internal standard. This method is adapted
from established bioanalytical procedures.[16][19][20]

Materials and Reagents

o Analytes: Methotrexate reference standard, (R)-Methotrexate-d3 (Internal Standard).
e Solvents: Acetonitrile (ACN) and Methanol (MeOH) of HPLC or LC-MS grade.

» Additives: Formic acid (FA).

o Matrix: Drug-free human plasma for calibration standards and quality controls (QCs).

Preparation of Solutions

e Stock Solutions (1 mg/mL): Prepare primary stock solutions of Methotrexate and (R)-
Methotrexate-d3 in a suitable solvent mixture (e.g., Methanol with a small amount of 0.1 N
NaOH to aid dissolution).

e Working Standard Solutions: Serially dilute the Methotrexate stock solution with 50:50
ACN:Water to prepare working standards for the calibration curve (e.g., ranging from 0.025
to 10 pumol/L).[16]

« Internal Standard (IS) Working Solution: Dilute the (R)-Methotrexate-d3 stock solution to a
fixed concentration (e.g., 0.1 umol/L) in methanol. This solution will be used for protein
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precipitation.[16]

Sample Preparation (Protein Precipitation)

 Aliquot 50 pL of plasma sample (unknown, calibrator, or QC) into a 1.5 mL microcentrifuge
tube.

e Add 250 pL of the IS working solution in methanol to each tube.[16]
» Vortex mix for 30-60 seconds to precipitate plasma proteins.[16]

o Centrifuge at high speed (e.g., 16,000 x g) for 5 minutes to pellet the precipitated protein.[16]
[20]

o Transfer 50 pL of the clear supernatant to a new tube or HPLC vial.

e Add 950 pL of water (or initial mobile phase composition) to the supernatant.[16]

Vortex briefly and place the vial in the autosampler for injection.

UPLC-MS/MS Conditions
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Parameter Typical Condition

LC System Waters ACQUITY UPLC I-Class or equivalent
ACQUITY UPLC HSS C18 SB (2.1 x 30 mm,

Column

1.8 um) or equivalent

Mobile Phase A

Water with 0.1% Formic Acid

Mobile Phase B

Acetonitrile with 0.1% Formic Acid

Flow Rate 0.4 - 0.5 mL/min

Elution Isocratic or a rapid gradient elution
Column Temperature 40°C

Injection Volume 5-10puL

MS System

Triple Quadrupole Mass Spectrometer (e.g.,
Waters Xevo TQD, Sciex API 3200)

lonization Mode

Electrospray lonization (ESI), Positive

Scan Type

Multiple Reaction Monitoring (MRM)

MRM Transition (MTX)

m/z 455.1 - 308.1

MRM Transition (IS)

m/z 458.1 — 311.1 (Note: exact mass may vary
slightly based on source, e.g., 457.5 -> 310.1)

Source Temperature

~150°C

Desolvation Temp.

~500°C

Data Analysis

 Integrate the peak areas for both the Methotrexate and (R)-Methotrexate-d3 (IS) MRM

transitions.

o Calculate the Peak Area Ratio (Analyte Area / IS Area).

e Construct a calibration curve by plotting the Peak Area Ratio against the nominal

concentration of the calibrators using a weighted (e.g., 1/x?) linear regression.
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+ Determine the concentration of Methotrexate in unknown samples by interpolating their Peak
Area Ratios from the calibration curve.

( Plasma Sample (50 pL) )

Add Internal Standard
((R)-MTX-d3 in MeOH)

Protein Precipitation &
Vortex

Centrifugation
(16,000 x g)

Transfer & Dilute
Supernatant

Inject into
UPLC-MS/MS System

Data Acquisition (MRM)
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Bioanalytical Workflow for MTX Quantification
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General workflow for sample preparation and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.thieme-connect.com/products/ejournals/pdf/10.1055/s-0042-1760668.pdf
https://jlabphy.org/a-rapid-method-for-determination-of-serum-methotrexate-using-ultra-high-performance-liquid-chromatographytandem-mass-spectrometry-and-its-application-in-therapeutic-drug-monitoring/
https://jlabphy.org/a-rapid-method-for-determination-of-serum-methotrexate-using-ultra-high-performance-liquid-chromatographytandem-mass-spectrometry-and-its-application-in-therapeutic-drug-monitoring/
https://jlabphy.org/a-rapid-method-for-determination-of-serum-methotrexate-using-ultra-high-performance-liquid-chromatographytandem-mass-spectrometry-and-its-application-in-therapeutic-drug-monitoring/
https://www.benchchem.com/product/b1148294#r-methotrexate-d3-chemical-structure-and-properties
https://www.benchchem.com/product/b1148294#r-methotrexate-d3-chemical-structure-and-properties
https://www.benchchem.com/product/b1148294#r-methotrexate-d3-chemical-structure-and-properties
https://www.benchchem.com/product/b1148294#r-methotrexate-d3-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1148294?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

